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Compound of Interest

Compound Name:
2-Amino-3,5-dimethyl-4-

nitrophenol

Cat. No.: B2444689 Get Quote

Technical Guide: Aminonitrophenol Derivatives
A Note on the Target Compound: 2-Amino-3,5-dimethyl-4-nitrophenol

Initial searches for the specific compound "2-Amino-3,5-dimethyl-4-nitrophenol" have yielded

limited publicly available technical data. A single CAS number, 1797986-04-9, has been

associated with this name by a chemical supplier, but comprehensive experimental data, peer-

reviewed research, or detailed protocols are not readily accessible. The CAS number 1797986-

18-5, which is numerically close, corresponds to an impurity related to the pharmaceutical

Aripiprazole and is structurally distinct.

Given the request for an in-depth technical guide for a research and drug development

audience, and the scarcity of information on the originally specified molecule, this document

will focus on the well-characterized and structurally related compound, 2-Amino-4-nitrophenol.

This compound has extensive documentation and serves as a valuable case study for the

properties, synthesis, and applications of aminonitrophenols.

In-Depth Technical Guide: 2-Amino-4-nitrophenol
This guide provides a comprehensive overview of 2-Amino-4-nitrophenol, tailored for

researchers, scientists, and professionals in drug development.
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Compound Name: 2-Amino-4-nitrophenol

CAS Number: 99-57-0[1][2]

Molecular Formula: C₆H₆N₂O₃[3]

Molecular Weight: 154.12 g/mol [3]

Synonyms: 2-Hydroxy-5-nitroaniline, 4-Nitro-2-aminophenol, p-Nitro-o-aminophenol[2]

Chemical Structure:

The structure of 2-Amino-4-nitrophenol consists of a phenol ring substituted with an amino

group (-NH₂) at position 2 and a nitro group (-NO₂) at position 4.

Quantitative Data Summary
The following table summarizes key quantitative properties of 2-Amino-4-nitrophenol.

Property Value Source

Physical State
Dark yellow to brown

solid/powder
[3]

Melting Point 140-143 °C [1][3]

Solubility in Water Slightly soluble [3]

Solubility in Organic Solvents
Soluble in methanol and

ethanol
[3]

IUPAC Name 2-amino-4-nitrophenol [2]

InChI Key
VLZVIIYRNMWPSN-

UHFFFAOYSA-N
[1]

SMILES
C1=CC(=C(C=C1--INVALID-
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[2]
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The primary method for synthesizing 2-Amino-4-nitrophenol is through the partial reduction of

2,4-dinitrophenol. Several protocols exist, with variations in the reducing agents and reaction

conditions.

Protocol 1: Reduction with Sodium Sulfide

This is a classic and widely cited method for the preparation of 2-amino-4-nitrophenol.

Reactants:

2,4-Dinitrophenol

Sodium sulfide (fused, 60%)

Ammonium chloride

Concentrated aqueous ammonia

Water

Glacial acetic acid

Procedure:

A suspension of 2,4-dinitrophenol in water is prepared in a three-necked flask equipped

with a stirrer, reflux condenser, and thermometer.

Ammonium chloride and concentrated aqueous ammonia are added, and the mixture is

heated to approximately 85°C.

After heating, the mixture is allowed to cool. At 70°C, portions of sodium sulfide are added

at intervals, maintaining the temperature in the range of 80-85°C.

Following the complete addition of sodium sulfide, the reaction mixture is heated at 85°C

for an additional 15 minutes.

The hot mixture is filtered to remove insoluble byproducts.
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The filtrate is cooled to induce crystallization of the product.

The crude product is collected by filtration and redissolved in boiling water.

The solution is acidified with glacial acetic acid, which precipitates the purified 2-amino-4-

nitrophenol.

The purified product is collected by filtration, washed, and dried.[4]

Protocol 2: Catalytic Reduction with Hydrazine Hydrate

This method utilizes a catalyst for the reduction of 2,4-dinitrophenol with hydrazine hydrate.

Reactants:

2,4-Dinitrophenol (obtained from the hydrolysis of 2,4-dinitrochlorobenzene)

Hydrazine hydrate

Catalyst: A combination of Ferric (III) chloride hexahydrate (FeCl₃·6H₂O) and activated

carbon.

Solvent (e.g., ethanol)

Procedure:

2,4-dinitrophenol is dissolved in a suitable solvent, such as ethanol, in a reaction vessel.

The catalyst, consisting of ferric chloride hexahydrate and activated carbon, is added to

the mixture.

The mixture is heated to reflux (approximately 70-80°C).

Hydrazine hydrate is added dropwise to the refluxing mixture over a period of 1-2 hours.

The reaction is monitored by a suitable technique (e.g., TLC or HPLC) until the starting

material is consumed.

Upon completion, the reaction mixture is cooled and filtered to remove the catalyst.
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The solvent is removed from the filtrate by evaporation.

The residue is treated with water, and the pH is adjusted to 4.5-4.8 to precipitate the

product.

The product is isolated by filtration and dried.[5]

Visualized Workflows and Pathways
Synthesis Workflow: Partial Reduction of 2,4-Dinitrophenol

The following diagram illustrates the general workflow for the synthesis of 2-Amino-4-

nitrophenol from 2,4-Dinitrophenol.
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Caption: General synthesis workflow for 2-Amino-4-nitrophenol.

Logical Relationship: Synthesis Reactants and Conditions

This diagram shows the relationship between the starting material, key reagents, and reaction

conditions for the two described synthesis protocols.
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Caption: Reactant relationships in key synthesis routes.

Applications and Relevance in Drug Development
2-Amino-4-nitrophenol is a versatile chemical intermediate with several applications relevant to

researchers and drug development professionals.

Pharmaceutical Intermediate: It serves as a building block in the synthesis of more complex

molecules. Its functional groups—hydroxyl, amino, and nitro—can be selectively modified to

create a variety of derivatives for screening in drug discovery programs.[3]

Biochemical Research: The compound can be used as a substrate for various enzymes or

as a fluorescent probe for studying biomolecules.[3]
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Fungicidal Properties: Research has been conducted on the fungicidal effects of 2-Amino-4-

nitrophenol and its derivatives. Studies have shown that modifying the amino group can

enhance its activity against specific phytopathogenic fungi, suggesting potential applications

in the development of new antifungal agents.[6]

Analytical Chemistry: It is also utilized as a reagent in analytical chemistry applications.[7]

Hair Dyes: While not a direct drug development application, its use in hair dyes has led to

extensive toxicological and safety assessments, providing a body of data that can be

valuable for understanding the compound's biological interactions.[8][9]

The study of compounds like 2-Amino-4-nitrophenol is crucial for developing new therapeutic

agents and understanding the structure-activity relationships of substituted aromatic

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Amino-3,5-dimethyl-4-nitrophenol CAS number and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444689#2-amino-3-5-dimethyl-4-nitrophenol-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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